ethyl 5-(3,4-dimethoxybenzamido)-3-methylthiophene-2-carboxylate

• IUPAC Name: ethyl 5-[(3,4-dimethoxybenzoyl)amino]-3-methylthiophene-2-carboxylate
• InChI: InChI=1S/C17H19NO5S/c1-5-23-17(20)15-10(2)8-14(24-15)18-16(19)11-6-7-12(21-3)13(9-11)22-4/h6-9H,5H2,1-4H3,(H,18,19)
• InChI Key: XNMLHKVCFZDPSY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C=C(S1)NC(=O)C2=CC(=C(C=C2)OC)OC)C
• Molecular Formula: C17H19NO5S
• Molecular Weight: 349.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a thiophene ring, a benzamido group, and a carboxylate ester. The dimethoxy groups could potentially influence the compound’s reactivity and physical properties.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on the reactivity of the thiophene ring and the benzamido and carboxylate groups. The presence of the dimethoxy groups could also influence the compound’s reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the thiophene ring could contribute to its aromaticity and stability, while the benzamido and carboxylate groups could influence its solubility and reactivity.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s used as a drug, the mechanism of action would likely involve interactions with biological targets such as enzymes or receptors.

Future Directions

The future research directions for this compound could involve further exploration of its potential applications in areas such as medicinal chemistry or materials science. This could involve studying its reactivity, stability, and interactions with other compounds or biological targets.